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Compound of Interest

Compound Name: 10(E)-Heptadecenol

Cat. No.: B15600743

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the physical state and solubility of 10(E)-
Heptadecenol. Due to the limited availability of direct experimental data for this specific
compound, this document synthesizes information from analogous long-chain fatty alcohols
and outlines standardized experimental protocols for determining these properties.

Introduction to 10(E)-Heptadecenol

10(E)-Heptadecenol is an unsaturated fatty alcohol with a 17-carbon chain. Its structure
includes a hydroxyl (-OH) group and a carbon-carbon double bond at the 10th position with
trans (E) stereochemistry. Fatty alcohols are characterized as high-molecular-mass, straight-
chain primary alcohols.[1] Depending on their carbon chain length, they can be colorless oily
liquids or waxy solids.[1] The physicochemical properties of these molecules, such as physical
state and solubility, are crucial for their application in research and industry, including their use
as surfactants, emulsifiers, and emollients.[1]

Predicted Physicochemical Properties

While specific experimental data for 10(E)-Heptadecenol is not readily available in public
literature, its properties can be reliably predicted based on the known characteristics of similar
long-chain alcohols.

Physical State:
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Long-chain saturated alcohols with a similar number of carbon atoms, such as 1-heptadecanol
(C17H360), are solids at room temperature. For instance, the saturated C17 alcohol has a
melting point range of 51-55 °C. The presence of a trans double bond in 10(E)-Heptadecenol
Is expected to result in a slightly lower melting point compared to its saturated counterpart due
to less efficient packing in the crystal lattice. However, it is still anticipated to be a waxy solid at
standard room temperature (20-25 °C).

Solubility:

The solubility of alcohols is largely dictated by the balance between the polar hydroxyl group
and the nonpolar hydrocarbon chain.[2][3]

o Water: Small alcohols are miscible with water due to hydrogen bonding.[4] However, as the
carbon chain length increases beyond four or five carbons, water solubility decreases
significantly.[2][4] Therefore, 10(E)-Heptadecenol, with its long 17-carbon chain, is expected
to be practically insoluble in water.[2]

o Organic Solvents: Following the "like dissolves like" principle, long-chain fatty alcohols are
generally soluble in nonpolar and moderately polar organic solvents.[5] This is because the
large, nonpolar hydrocarbon tail can interact favorably with nonpolar solvent molecules.[2]

The following table summarizes the predicted properties for 10(E)-Heptadecenol.
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Property Predicted Value/State Rationale

Based on the properties of
) ) saturated C17 alcohols. The
Physical State Waxy Solid )
trans double bond slightly

lowers the melting point.

Comparison with 1-

Melting Point Slightly below 51-55 °C
heptadecanol (C17H360).

The long, hydrophobic carbon
Water Solubility Insoluble chain dominates the

molecule's properties.

Expected to be soluble in

nonpolar solvents like hexane
Organic Solvent Solubility Soluble and chlorinated solvents, and

moderately soluble in alcohols

like ethanol.

Experimental Protocols for Property Determination

For definitive characterization, the following experimental protocols are recommended.
3.1. Determination of Physical State and Melting Point (Capillary Method)
This method is a standard technique for determining the melting point of a solid compound.
o Apparatus: Melting point apparatus, capillary tubes, thermometer.
e Procedure:
o Ensure the 10(E)-Heptadecenol sample is dry and finely powdered.
o Pack a small amount of the sample into a capillary tube to a height of 2-3 mm.

o Place the capillary tube in the heating block of the melting point apparatus.
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o Heat the block rapidly to a temperature approximately 10-15 °C below the expected
melting point.

o Decrease the heating rate to 1-2 °C per minute to allow for thermal equilibrium.

o Record the temperature at which the first liquid appears and the temperature at which the
entire sample becomes a clear liquid. This range is the melting point.

3.2. Determination of Solubility (Shake-Flask Method)
This widely used method determines the saturation solubility of a substance in a given solvent.

o Apparatus: Erlenmeyer flasks with stoppers, analytical balance, constant temperature shaker
bath, filtration system (e.g., syringe filters), analytical instrument for quantification (e.g., Gas
Chromatography).

e Procedure:

o

Add an excess amount of 10(E)-Heptadecenol to a known volume of the selected solvent
(e.g., water, ethanol, hexane) in an Erlenmeyer flask.

o Seal the flask and place it in a constant temperature shaker bath, typically set at 25 °C.
o Agitate the flask for a sufficient period (e.g., 24-48 hours) to ensure equilibrium is reached.

o After equilibration, allow the solution to stand undisturbed for at least 24 hours in the same
temperature bath to allow undissolved material to settle.

o Carefully withdraw a sample from the clear supernatant, ensuring no solid particles are
included. It is advisable to filter the sample.

o Quantify the concentration of 10(E)-Heptadecenol in the sample using a suitable
analytical technique.

o The determined concentration represents the solubility of the compound in that solvent at
the specified temperature.
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Data Presentation

The following tables are structured for the clear presentation of experimental data once
obtained.

Table 1: Physical State and Melting Point

Parameter Observed Value

Physical State at 25°C

| Melting Point Range (°C) | |

Table 2: Solubility Data

Solvent Temperature (°C) Solubility (g/L)
Water 25
Ethanol 25
Methanol 25
Acetone 25
Hexane 25

| Chloroform | 25 | |

Visualization of Experimental Workflow

The following diagram illustrates the logical workflow for the experimental determination of the
physical state and solubility of 10(E)-Heptadecenol.
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Caption: Workflow for determining the physical state and solubility of 10(E)-Heptadecenol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. Fatty alcohol - Wikipedia [en.wikipedia.org]

e 2. chem.libretexts.org [chem.libretexts.org]

» 3. masterorganicchemistry.com [masterorganicchemistry.com]
e 4. chem.libretexts.org [chem.libretexts.org]

e 5. Reddit - The heart of the internet [reddit.com]

« To cite this document: BenchChem. [In-Depth Technical Guide: Physicochemical Properties
of 10(E)-Heptadecenol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15600743#physical-state-and-solubility-of-10-e-
heptadecenol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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